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Compound of Interest

Compound Name: Oleic acid arachidyl ester

Cat. No.: B12324076

Get Quote

Executive Summary
Arachidyl oleate (C38H74O2) is a long-chain monoester (wax ester) derived from the

esterification of arachidyl alcohol (1-eicosanol) and oleic acid. As the industrial shift towards

environmentally acceptable lubricants (EALs) accelerates, arachidyl oleate has emerged as a

critical biolubricant candidate due to its high viscosity index (VI), superior boundary lubrication

properties, and biodegradability.

Unlike triglyceride-based vegetable oils, which suffer from poor thermal-oxidative stability,

arachidyl oleate lacks the susceptible glycerol backbone (beta-hydrogen elimination pathway),

offering enhanced thermal resistance. This guide provides a comprehensive technical workflow

for synthesizing, validating, and applying arachidyl oleate as a primary base stock or lubricity

additive.

Scientific Mechanism & Rationale
Molecular Tribology
The lubricity of arachidyl oleate is governed by its amphiphilic structure.
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Polar Head (Ester Group): Physisorbs onto metallic surfaces (Fe, Al, Steel) via dipole-dipole

interactions, forming a tenacious monolayer.

Non-Polar Tail (Fatty Chains): The C20 (arachidyl) and C18 (oleyl) chains extend away from

the surface, creating a "brush-like" barrier that prevents metal-to-metal contact (asperity

welding) under boundary lubrication conditions.

The "Kink" Effect: The cis-double bond at C9 of the oleyl moiety introduces a kink in the

hydrocarbon chain. This prevents tight crystalline packing, thereby maintaining fluidity at

lower temperatures compared to fully saturated waxes (e.g., arachidyl stearate).

Mechanism Diagram
The following diagram illustrates the tribological film formation mechanism.

Metal Surface (Fe/Oxide Layer)

Step 1: Polar Head Adsorption
(Ester carbonyl binds to surface)

Dipole Interaction

Step 2: Van der Waals Alignment
(Long alkyl chains vertically align)

Self-Assembly

Step 3: Shear Plane Formation
(Fluid film separates asperities)

Under Load

Outcome: Reduced Coefficient of Friction (µ)
& Anti-Wear Protection
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Protocol: Enzymatic Synthesis of Arachidyl Oleate
Chemical esterification requires high temperatures (>160°C) and acidic catalysts that degrade

the unsaturated oleic moiety. The enzymatic route is the industry standard for high-purity

biolubricants to preserve the double bond and minimize oxidation.

Materials
Substrate A: Oleic Acid (≥90% purity).[1]

Substrate B: Arachidyl Alcohol (1-Eicosanol, ≥95% purity).

Catalyst:Candida antarctica Lipase B immobilized on acrylic resin (e.g., Novozym 435).

Solvent (Optional): n-Hexane (for viscosity reduction) or Solvent-Free (Green route).

Desiccant: Molecular Sieves (4Å) to remove water by-product.

Synthesis Workflow
Preparation: In a jacketed glass reactor, mix Arachidyl Alcohol and Oleic Acid in a 1:1 molar

ratio.

Note: A slight excess of acid (1:1.1) can drive reaction speed, but 1:1 simplifies

purification.

Melting: Heat mixture to 50°C (slightly above the melting point of arachidyl alcohol) to ensure

a homogeneous liquid phase.

Catalyst Addition: Add immobilized lipase at 1-3% (w/w) of total substrate mass.

Reaction: Stir at 200 RPM at 55°C for 6–8 hours.

Critical Step: Apply a vacuum (10-20 mbar) or circulate the headspace through molecular

sieves to continuously remove water. This drives the equilibrium toward ester formation

(Le Chatelier’s principle).

Filtration: Filter the warm mixture to recover the immobilized lipase (reusable up to 10

cycles).
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Purification: If excess acid remains, wash with weak base (0.1 M Na2CO3) followed by brine,

then dry under vacuum.

Inputs:
Arachidyl Alcohol + Oleic Acid

Bioreactor
(55°C, Lipase Catalyst)

Water Removal
(Vacuum/Sieves)By-product extraction

Filtration
(Catalyst Recovery)

Crude Ester
Final Product:

Arachidyl Oleate

Click to download full resolution via product page

Characterization & Quality Control
Before tribological testing, the synthesized ester must be validated.

Physicochemical Validation Table
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Parameter Method
Target
Specification

Relevance

Appearance Visual
Clear, yellow

liquid/semi-solid
Purity check.

Acid Value (TAN) ASTM D974 < 1.0 mg KOH/g

High acid value

indicates incomplete

reaction or corrosion

risk.

Iodine Value ASTM D5554 45–55 g I2/100g

Confirms presence of

oleyl double bond

(unsaturation).

Viscosity @ 40°C ASTM D445 ~25–35 cSt
Determines film

thickness regime.

Viscosity Index (VI) ASTM D2270 > 140

Indicates stability of

viscosity across temp

changes.

Pour Point ASTM D97 ~ 0°C to 10°C

Note: Pure arachidyl

oleate may need

PPDs for sub-zero

use.

Spectroscopic Confirmation[2]
FTIR: Look for the disappearance of the broad O-H stretch (3400 cm⁻¹) of the alcohol/acid

and the appearance of the sharp C=O ester stretch at 1740 cm⁻¹.

NMR: ¹H-NMR should show a triplet at ~4.05 ppm (-CH₂-O-CO-), confirming the ester

linkage.

Protocol: Tribological Evaluation
Four-Ball Wear Test (ASTM D4172)
This test simulates boundary lubrication conditions to measure wear protection.
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Setup: Clean three stationary steel balls and one rotating ball (AISI 52100 steel) with

acetone.

Lubricant Bath: Submerge the stationary balls in arachidyl oleate (heated to 75°C if

necessary to liquefy).

Parameters:

Load: 392 N (40 kgf)

Speed: 1200 RPM

Temperature: 75°C

Duration: 60 minutes

Analysis: Measure the Wear Scar Diameter (WSD) on the three stationary balls using an

optical microscope.

Target: WSD < 0.6 mm indicates excellent lubricity.[2]

Friction Coefficient Analysis
Using a pin-on-disk or reciprocating tribometer:

Apply a thin film of arachidyl oleate to the disk.

Run the test under increasing load (e.g., 10N to 100N).

Record the Coefficient of Friction (COF).

Expectation: COF should stabilize between 0.08 and 0.12 (Boundary regime), significantly

lower than dry sliding (>0.5).

Optimization & Troubleshooting
Issue: High Pour Point (Solidifying at Room Temp).

Cause: The long C20 arachidyl chain promotes crystallization.
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Solution: Blend with 10-20% branched esters (e.g., 2-ethylhexyl oleate) or add Pour Point

Depressants (PPDs) like polymethacrylates (0.5% w/w).

Issue: Oxidation.

Cause: The double bond in the oleyl chain is susceptible to radical attack.

Solution: Add antioxidants such as TBHQ or Tocopherol (Vitamin E) at 2000 ppm.

Issue: Low Conversion Yield.

Cause: Water accumulation inhibiting the lipase.

Solution: Regenerate molecular sieves or increase vacuum pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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